Cas no 613-11-6 (10H-Phenothiazine-3,7-diamine,N3,N3,N7,N7-tetramethyl-)
613-11-6 structure
Product Name:10H-Phenothiazine-3,7-diamine,N3,N3,N7,N7-tetramethyl-
CAS No:613-11-6
MF:C16H19N3S
MW:285.407161951065
CID:508591
PubChem ID:164695
Update Time:2025-04-19
10H-Phenothiazine-3,7-diamine,N3,N3,N7,N7-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- 10H-Phenothiazine-3,7-diamine,N3,N3,N7,N7-tetramethyl-
- 3-N,3-N,7-N,7-N-TETRAMETHYL-10H-PHENOTHIAZINE-3,7-DIAMINE
- 2w9i
- AC1L4V9Y
- leucoform
- leuco-methylene blue
- Leucomethylene blue
- Leukomethylene blue
- methylene white
- N,N,N',N'-Tetramethyl-10H-phenothiazine-3,7-diamine
- N3,N3,N7,N7-tetramethyl-10H-phenothiazine-3,7-diamine
- Panatone
- Reduced methylene blue
- SureCN109756
- Methylene blue leuco form
- HYDROMETHYLTHIONINE [INN]
- QTWZICCBKBYHDM-UHFFFAOYSA-N
- Hydromethylthionine
- Methylene blue, leuco
- 10H-PHENOTHIAZINE-3,7-DIAMINE, N3,N3,N7,N7-TETRAMETHYL-
- AKOS015962343
- 10H-Phenothiazine-3,7-diamine, N,N,N',N'-tetramethyl-
- leuco methylene blue
- 3-N,3-N,7-N,7-N-tetramethyl-10H-phenothiazine-3,7-diamine2HBr
- Hydromethylthionine [USAN]
- 613-11-6
- C05721
- TRx-0237
- leucomethylene-blue
- CHEMBL549963
- SCHEMBL109756
- N(3),N(3),N(7),N(7)-tetramethyl-10H-phenothiazine-3,7-diamine
- leuco-form
- Q27280736
- IHU4GYZ2R3
- DTXSID2047985
- ZB1100
- UNII-IHU4GYZ2R3
- CHEBI:134180
-
- Inchi： 1S/C16H19N3S/c1-18(2)11-5-7-13-15(9-11)20-16-10-12(19(3)4)6-8-14(16)17-13/h5-10,17H,1-4H3
- InChI Key： QTWZICCBKBYHDM-UHFFFAOYSA-N
- SMILES： S1C2C=C(C=CC=2NC2C=CC(=CC1=2)N(C)C)N(C)C
Computed Properties
- Exact Mass: 285.13017
- Monoisotopic Mass: 285.13
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: 3.9
Experimental Properties
- Density: 1.201
- Boiling Point: 491.7°C at 760 mmHg
- Flash Point: 251.2°C
- Refractive Index: 1.675
- PSA: 18.51
10H-Phenothiazine-3,7-diamine,N3,N3,N7,N7-tetramethyl- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
613-11-6 (10H-Phenothiazine-3,7-diamine,N3,N3,N7,N7-tetramethyl-) Related Products
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